Cas no 2171838-03-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
- EN300-1504457
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid
- 2171838-03-0
-
- Inchi: 1S/C23H23F3N2O5/c24-23(25,26)14-28(12-21(30)31)20(29)10-5-11-27-22(32)33-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,5,10-14H2,(H,27,32)(H,30,31)
- InChI Key: JOOWVUSAGYVNIP-UHFFFAOYSA-N
- SMILES: FC(CN(CC(=O)O)C(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F
Computed Properties
- Exact Mass: 464.15590632g/mol
- Monoisotopic Mass: 464.15590632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 680
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1504457-10000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 10000mg |
$3622.0 | 2023-09-27 | ||
Enamine | EN300-1504457-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 50mg |
$707.0 | 2023-09-27 | ||
Enamine | EN300-1504457-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 100mg |
$741.0 | 2023-09-27 | ||
Enamine | EN300-1504457-2500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 2500mg |
$1650.0 | 2023-09-27 | ||
Enamine | EN300-1504457-250mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 250mg |
$774.0 | 2023-09-27 | ||
Enamine | EN300-1504457-500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 500mg |
$809.0 | 2023-09-27 | ||
Enamine | EN300-1504457-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 1g |
$0.0 | 2023-06-05 | ||
Enamine | EN300-1504457-5000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 5000mg |
$2443.0 | 2023-09-27 | ||
Enamine | EN300-1504457-1000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamido]acetic acid |
2171838-03-0 | 1000mg |
$842.0 | 2023-09-27 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid Related Literature
-
David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798
-
Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
-
Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
-
Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid
Comprehensive Overview of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171838-03-0)
In the realm of synthetic organic chemistry and pharmaceutical research, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid (CAS No. 2171838-03-0) has emerged as a compound of significant interest. This molecule, characterized by its Fmoc-protected amino acid structure and trifluoroethyl moiety, is widely utilized in peptide synthesis, drug discovery, and bioconjugation applications. Its unique chemical properties make it a valuable building block for researchers exploring targeted drug delivery and proteomics.
The compound’s Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and biologics. With the growing demand for precision medicine and personalized therapies, the role of CAS No. 2171838-03-0 in facilitating high-yield peptide coupling has garnered attention. Researchers are particularly intrigued by its compatibility with automated synthesizers, which aligns with the industry’s shift toward AI-driven drug design and high-throughput screening.
Another notable feature of this compound is its trifluoroethyl side chain, which enhances metabolic stability and bioavailability—a critical factor in orphan drug development and enzyme inhibitor design. Recent studies highlight its potential in addressing antibiotic resistance by enabling the synthesis of novel antimicrobial peptides. This aligns with global health trends focusing on One Health initiatives and sustainable therapeutics.
From a commercial perspective, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid is often searched alongside terms like “Fmoc-amino acid derivatives”, “peptide modification reagents”, and “CAS 2171838-03-0 supplier”. Its applications extend to biomarker discovery and diagnostic probe development, reflecting the intersection of chemistry and digital health technologies. As the pharmaceutical industry embraces green chemistry principles, the compound’s efficient synthesis routes and minimal waste generation further elevate its relevance.
In summary, CAS No. 2171838-03-0 represents a versatile tool for modern research, bridging gaps between chemical biology, material science, and therapeutic innovation. Its multifaceted applications—from peptide-based vaccines to bioimaging agents—underscore its importance in advancing life sciences and biotechnology.
2171838-03-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)butanamidoacetic acid) Related Products
- 2000536-02-5(2-{3-(aminomethyl)-5-methyloxolan-3-yloxy}ethan-1-ol)
- 2126139-26-0(tert-butyl N-[(3-chlorothiophen-2-yl)methyl]carbamate)
- 352218-35-0(4-Tert-butyl-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide)
- 1803777-04-9(Ethyl 2-cyano-3-hydroxy-4-(trifluoromethoxy)benzoate)
- 1207680-11-2(3-(2-fluoro-4-methylphenyl)prop-2-enal)
- 1806937-58-5(Ethyl 6-chloro-3-(difluoromethyl)-2-methoxypyridine-4-acetate)
- 1100350-49-9({4-(Methoxy-methyl-amino)-methyl-thiazol-2-yl}-carbamic Acid tert-Butyl Ester)
- 2877638-15-6(2-(3-{[1,2,4]triazolo[4,3-a]pyridin-3-yl}azetidin-1-yl)pyridine)
- 2680883-49-0(4-{[(Benzyloxy)carbonyl](ethyl)amino}-3-nitrobenzoic acid)
- 897482-05-2(2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,6-difluoro-1,3-benzothiazole)



